Cas no 118-21-8 (2-Naphthalenesulfonicacid, 5-amino-8-[(4-hydroxyphenyl)amino]-)

• Product Name: 2-Naphthalenesulfonicacid, 5-amino-8-[(4-hydroxyphenyl)amino]-
• CAS No: 118-21-8
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 212137
• PubChem ID: 113572
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 5-amino-8-[(4-hydroxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5-amino-8-[(4-hydroxyphenyl)amino]-
• 5-amino-8-(4-hydroxyphenylamino)naphthalene-2-sulfonicacid
• 5-amino-8-(4-hydroxyanilino)naphthalene-2-sulfonic acid
• 5-azanyl-8-[(4-hydroxyphenyl)amino]naphthalene-2-sulfonic acid
• DTXSID9059468
• 118-21-8
• EINECS 309-392-0
• SCHEMBL11508569
• NS00126363
• 2-Naphthalenesulfonic acid, 5-amino-8-((4-hydroxyphenyl)amino)-
• 100258-48-8
• 5(or 8)-Amino-8(or 5)-((4-hydroxyphenyl)amino)naphthalene-2-sulphonic acid
• 2-Naphthalenesulfonic acid, 5-amino-8-[(4-hydroxyphenyl)amino]-

• Inchi： 1S/C16H14N2O4S/c17-15-7-8-16(18-10-1-3-11(19)4-2-10)14-9-12(23(20,21)22)5-6-13(14)15/h1-9,18-19H,17H2,(H,20,21,22)
• InChI Key： WMMPQNHKEHRMSH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=CC=C(C2=C1)NC1C=CC(=CC=1)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 330.06700
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.03000
• LogP: 4.85290